8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[7.3.0.03,7]dodeca-1(9),3(7)-diene-6,10-dione

• CAS No.: 145594-62-3
• Molecular Formula: C15H9Cl2NO4
• Molecular Weight: 338.1 g/mol
• IUPAC Name: 8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[7.3.0.03,7]dodeca-1(9),3(7)-diene-6,10-dione
• InChI: InChI=1S/C15H9Cl2NO4/c16-6-1-2-7(8(17)3-6)11-12-9(4-21-14(12)19)18-10-5-22-15(20)13(10)11/h1-3,11,18H,4-5H2
• InChI Key: CJDSFCFGANTOJE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(C3=C(N2)COC3=O)C4=C(C=C(C=C4)Cl)Cl)C(=O)O1

Description

8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[73003,7]dodeca-1(9),3(7)-diene-6,10-dione is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

The synthesis of 8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[7.3.0.03,7]dodeca-1(9),3(7)-diene-6,10-dione involves multiple steps, typically starting with the preparation of the core tricyclic structure. The synthetic routes often include cyclization reactions, where specific reagents and catalysts are used to form the desired tricyclic framework. Industrial production methods may involve optimizing these synthetic routes to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or carboxylic acids, while reduction reactions could produce alcohols or amines .

Scientific Research Applications

8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[73003,7]dodeca-1(9),3(7)-diene-6,10-dione has a wide range of scientific research applications In chemistry, it is used as a building block for synthesizing more complex moleculesAdditionally, this compound is studied for its potential use in industrial applications, such as in the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of 8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[7.3.0.03,7]dodeca-1(9),3(7)-diene-6,10-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

When compared to similar compounds, 8-(2,4-dichlorophenyl)-5,11-dioxa-2-azatricyclo[7.3.0.03,7]dodeca-1(9),3(7)-diene-6,10-dione stands out due to its unique tricyclic structure and the presence of the 2,4-dichlorophenyl group. Similar compounds include other tricyclic structures with different substituents, such as 10-(2,4-dichlorophenyl)-7,11-dimethyl-3-pentan-3-yl-1,3,8,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),4,7,9,11-pentaene . These compounds may share some chemical properties but differ in their specific applications and biological activities.